57-96-5

Sulfinpyrazone

In Stock

• CAS RN:
• 57-96-5

• Formula:
• C23H20N2O3S

• InChI:
• InChI=1S/C23H20N2O3S/c26-22-21(16-17-29(28)20-14-8-3-9-15-20)23(27)25(19-12-6-2-7-13-19)24(22)18-10-4-1-5-11-18/h1-15,21H,16-17H2

• InChIKey:
• MBGGBVCUIVRRBF-UHFFFAOYSA-N

• Sulfinpyrazone is a uricosuric agent that competitively inhibits uric acid reabsorption in kidney proximal tubules, which is a key mechanism targeted in the treatment of gout. It can also inhibit degranulation of platelets, reducing the release of ADP and thromboxane and diminishing platelet aggregation.
  Sulfinpyrazone is a 1,3-dicarbonyl uricosuric drug used in the treatment of hyperuricemia associated with gout.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Sulfinpyrazone is a phenylbutazone derivative with uricosuric and antithrombotic properties. Sulfinpyrazone competitively inhibits reabsorption of urate at the proximal renal tubule in the kidney. This agent acts on the organic anion transport exc...

Dimethyl tartrate

In Stock

• CAS RN:
• 5057-96-5

• Formula:
• C6H10O6

• InChI:
• InChI=1S/C6H10O6/c1-11-5(9)3(7)4(8)6(10)12-2/h3-4,7-8H,1-2H3

• InChIKey:
• PVRATXCXJDHJJN-ZXZARUISSA-N

• Dimethyl tartrate is a useful research compound. Its molecular formula is C6H10O6 and its molecular weight is 178.14 g/mol. The purity is usually 95%.

3,5-Diamino-4-hydroxybenzenesulfonic acid

• CAS RN:
• 5857-96-5

• Formula:
• C6H8N2O4S

• InChI:
• InChI=1S/C6H8N2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,7-8H2,(H,10,11,12)

• InChIKey:
• IEUBLHQHYNBJED-UHFFFAOYSA-N

• 3,5-Diamino-4-hydroxybenzenesulfonic acid is a useful research compound. Its molecular formula is C6H8N2O4S and its molecular weight is 204.21 g/mol. The purity is usually 95%.

Phosphoric acid, dodecyl ester, sodium salt

In Stock

• CAS RN:
• 50957-96-5

• Formula:
• C12H25Na2O4P

• InChI:
• InChI=1S/C12H27O4P.2Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;;/h2-12H2,1H3,(H2,13,14,15);;/q;2*+1/p-2

• InChIKey:
• YVIGPQSYEAOLAD-UHFFFAOYSA-L

• Phosphoric acid, dodecyl ester, sodium salt is a useful research compound. Its molecular formula is C12H25Na2O4P and its molecular weight is 310.28 g/mol. The purity is usually 95%.

Methyl 2-chloro-2-methoxyacetate

In Stock

• CAS RN:
• 13157-96-5

• Formula:
• C4H7ClO3

• InChI:
• InChI=1S/C4H7ClO3/c1-7-3(5)4(6)8-2/h3H,1-2H3

• InChIKey:
• DCOWHZYIFORKFC-UHFFFAOYSA-N

• Methyl 2-chloro-2-methoxyacetate is a useful research compound. Its molecular formula is C4H7ClO3 and its molecular weight is 138.55. The purity is usually 95%.

2-(2-Methoxy-4-methylphenoxy)propanoic acid

In Stock

• CAS RN:
• 63857-96-5

• Formula:
• C11H14O4

• InChI:
• InChI=1S/C11H14O4/c1-7-4-5-9(10(6-7)14-3)15-8(2)11(12)13/h4-6,8H,1-3H3,(H,12,13)

• InChIKey:
• OQNXISSMDJEBLB-UHFFFAOYSA-N

• 2-(2-Methoxy-4-methylphenoxy)propanoic acid is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.229. The purity is usually 95%.

(S)-1-(p-(2-((p-Fluorophenethyl)oxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol

• CAS RN:
• 84057-96-5

• Formula:
• C22H30FNO4

• InChI:
• InChI=1S/C22H30FNO4/c1-17(2)24-15-20(25)16-28-22-9-7-21(8-10-22)27-14-13-26-12-11-18-3-5-19(23)6-4-18/h3-10,17,20,24-25H,11-16H2,1-2H3/t20-/m0/s1

• InChIKey:
• CYCXZGUVPDRYLG-FQEVSTJZSA-N

• (S)-1-(p-(2-((p-Fluorophenethyl)oxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol, also known as (S)-1-(p-(2-((p-Fluorophenethyl)oxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol, is a useful research compound. Its molecular formula is C22H30FNO4 and its molecular weight is 391.5 g/mol. The purity is usually 95%.

Monopalmitin

In Stock

• CAS RN:
• 26657-96-5

• Formula:
• C19H38O4

• InChI:
• InChI=1S/C19H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,20-21H,2-17H2,1H3

• InChIKey:
• QHZLMUACJMDIAE-SFHVURJKSA-N

• 1-hexadecanoyl-sn-glycerol is a 1-acyl-sn-glycerol that has hexadecanoyl (palmitoyl) as the 1-acyl group. It is a 1-acyl-sn-glycerol, a 1-monopalmitoylglycerol and a monoacylglycerol 16:0. It is an enantiomer of a 3-palmitoyl-sn-glycerol.
  MG(16:0/0:0/0:0), also known as (S)-1-monopalmitin or alpha-monopalmitin, belongs to the class of organic compounds known as 1-monoacylglycerols. These are monoacylglycerols containing a glycerol acylated at the 1-position. Thus, MG(16:0/0:0/0:0) is considered to be a monoradylglycerol lipid molecule. MG(16:0/0:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(16:0/0:0/0:0) has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces and sweat. Within the cell, MG(16:0/0:0/0:0) is primarily located in the membrane (predicted from logP).

5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one

In Stock

• CAS RN:
• 107057-96-5

• Formula:
• C12H12O3

• InChI:
• InChI=1S/C12H12O3/c1-6-4-9(13)11-7(2)8(3)12(14)15-10(11)5-6/h4-5,13H,1-3H3

• InChIKey:
• HMTPJAGDJGBKEB-UHFFFAOYSA-N

• 5-Hydroxy-3,4,7-trimethyl-2H-chromen-2-one is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

Methyl 6-acetyl-2-(2,5-dichlorothiophene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 864857-96-5

• Formula:
• C16H14Cl2N2O4S2

• InChI:
• InChI=1S/C16H14Cl2N2O4S2/c1-7(21)20-4-3-8-10(6-20)25-15(12(8)16(23)24-2)19-14(22)9-5-11(17)26-13(9)18/h5H,3-4,6H2,1-2H3,(H,19,22)

• InChIKey:
• KCYSWLNZEVTCNK-UHFFFAOYSA-N

• Methyl 6-acetyl-2-(2,5-dichlorothiophene-3-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C16H14Cl2N2O4S2 and its molecular weight is 433.32. The purity is usually 95%.

(Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate

In Stock

• CAS RN:
• 903857-96-5

• Formula:
• C24H20O8

• InChI:
• InChI=1S/C24H20O8/c1-13-8-15(31-24(26)16-6-5-7-30-16)12-17-21(13)22(25)18(32-17)9-14-10-19(27-2)23(29-4)20(11-14)28-3/h5-12H,1-4H3/b18-9-

• InChIKey:
• YDCLSRDFBYSKRJ-NVMNQCDNSA-N

• (Z)-4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C24H20O8 and its molecular weight is 436.416. The purity is usually 95%.

Isopropyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate

In Stock

• CAS RN:
• 351157-96-5

• Formula:
• C16H19NO2S

• InChI:
• InChI=1S/C16H19NO2S/c1-4-11-5-7-12(8-6-11)13-9-20-15(17)14(13)16(18)19-10(2)3/h5-10H,4,17H2,1-3H3

• InChIKey:
• FHKDPLMAWMZDDN-UHFFFAOYSA-N

• Isopropyl 2-amino-4-(4-ethylphenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C16H19NO2S and its molecular weight is 289.4g/mol. The purity is usually 95%.

3,4-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone

In Stock

• CAS RN:
• 898757-96-5

• Formula:
• C23H27NO3

• InChI:
• InChI=1S/C23H27NO3/c1-17-3-6-21(15-18(17)2)22(25)20-7-4-19(5-8-20)16-24-11-9-23(10-12-24)26-13-14-27-23/h3-8,15H,9-14,16H2,1-2H3

• InChIKey:
• YCBQLPPQIKUZLF-UHFFFAOYSA-N

• 3,4-Dimethyl-4'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone is a useful research compound. Its molecular formula is C23H27NO3 and its molecular weight is 365.5 g/mol. The purity is usually 95%.

Solvent blue 132

Usually In Stock

• CAS RN:
• 110157-96-5

• Formula:
• C10H12O2

• Solvent blue 132 is a useful research compound. Its molecular formula is C10H12O2. The purity is usually 95%.

2-{[2-acetamido-5-(trifluoromethyl)phenyl]carbamoyl}-2-methylacetic acid

In Stock

• CAS RN:
• 2196957-96-5

• Formula:
• C13H13F3N2O4

• 2-{[2-acetamido-5-(trifluoromethyl)phenyl]carbamoyl}-2-methylacetic acid is a useful research compound. Its molecular formula is C13H13F3N2O4 and its molecular weight is 318.2. The purity is usually 95%.

rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 2450757-96-5

• Formula:
• C14H23NO5

• Rac-(3R,4R)-1-[(tert-butoxy)carbonyl]-4-[(1r,3S)-3-hydroxycyclobutyl]pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C14H23NO5 and its molecular weight is 285.3. The purity is usually 95%.

3-(1H-imidazol-1-yl)-2-methylpropanoic acid

In Stock

• CAS RN:
• 1051857-96-5

• Formula:
• C7H10N2O2

• InChI:
• InChI=1S/C7H10N2O2/c1-6(7(10)11)4-9-3-2-8-5-9/h2-3,5-6H,4H2,1H3,(H,10,11)

• InChIKey:
• JKEHSSYAQUWUCK-UHFFFAOYSA-N

• 3-(1H-imidazol-1-yl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.169. The purity is usually 95%.

2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylacetamide

In Stock

• CAS RN:
• 1182757-96-5

• Formula:
• C5H9N5O

• InChI:
• InChI=1S/C5H9N5O/c1-7-4(11)2-10-3-8-5(6)9-10/h3H,2H2,1H3,(H2,6,9)(H,7,11)

• InChIKey:
• SFTQAHBRUGJKHE-UHFFFAOYSA-N

• 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C5H9N5O and its molecular weight is 155.16 g/mol. The purity is usually 95%.

methyl({[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methyl})amine dihydrochloride

In Stock

• CAS RN:
• 1632257-96-5

• Formula:
• C10H12Cl2F3N3

• InChI:
• InChI=1S/C10H10F3N3.2ClH/c1-14-5-9-15-7-3-2-6(10(11,12)13)4-8(7)16-9;;/h2-4,14H,5H2,1H3,(H,15,16);2*1H

• InChIKey:
• YEBNIAJIDNWVSU-UHFFFAOYSA-N

• Methyl({[5-(trifluoromethyl)-1H-1,3-benzodiazol-2-yl]methyl})amine dihydrochloride is a useful research compound. Its molecular formula is C10H12Cl2F3N3 and its molecular weight is 302.12. The purity is usually 95%.

2,5-Dimethyl-N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]furan-3-carboxamide

In Stock

• CAS RN:
• 1797057-96-5

• Formula:
• C18H24N4O2

• InChI:
• InChI=1S/C18H24N4O2/c1-12-4-5-17(21-20-12)22-8-6-15(7-9-22)11-19-18(23)16-10-13(2)24-14(16)3/h4-5,10,15H,6-9,11H2,1-3H3,(H,19,23)

• InChIKey:
• BZWARHLFBVLGID-UHFFFAOYSA-N

• 2,5-Dimethyl-N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]furan-3-carboxamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.

3-((6-methylpyridin-2-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide

In Stock

• CAS RN:
• 1904357-96-5

• Formula:
• C22H23N3O2

• InChI:
• InChI=1S/C22H23N3O2/c1-16-6-4-11-21(24-16)27-19-12-13-25(15-19)22(26)23-14-18-9-5-8-17-7-2-3-10-20(17)18/h2-11,19H,12-15H2,1H3,(H,23,26)

• InChIKey:
• IBFCKCBHQUOMQH-UHFFFAOYSA-N

• 3-((6-methylpyridin-2-yl)oxy)-N-(naphthalen-1-ylmethyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C22H23N3O2 and its molecular weight is 361.445. The purity is usually 95%.

2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-7-carboxamide

Usually In Stock

• CAS RN:
• 2361657-96-5

• Formula:
• C13H14N2O2

• InChI:
• InChI=1S/C13H14N2O2/c1-2-12(16)15-6-5-9-3-4-10(13(14)17)7-11(9)8-15/h2-4,7H,1,5-6,8H2,(H2,14,17)

• InChIKey:
• XAYCTYYEQZXZBT-UHFFFAOYSA-N

• 2-Prop-2-enoyl-3,4-dihydro-1H-isoquinoline-7-carboxamide is a useful research compound. Its molecular formula is C13H14N2O2 and its molecular weight is 230.267. The purity is usually 95%.

(1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine

In Stock

• CAS RN:
• 1019457-96-5

• Formula:
• C13H18ClFN2

• InChI:
• InChI=1S/C13H18ClFN2/c14-13-6-12(15)4-3-11(13)9-17-5-1-2-10(7-16)8-17/h3-4,6,10H,1-2,5,7-9,16H2

• InChIKey:
• RSEZOEOSDRNJIW-UHFFFAOYSA-N

• (1-(2-Chloro-4-fluorobenzyl)piperidin-3-yl)methanamine is a useful research compound. Its molecular formula is C13H18ClFN2 and its molecular weight is 256.74 g/mol. The purity is usually 95%.

(R)-7-(trifluoromethyl)chroman-4-amine

In Stock

• CAS RN:
• 1213657-96-5

• Formula:
• C10H10F3NO

• InChI:
• InChI=1S/C10H10F3NO/c11-10(12,13)6-1-2-7-8(14)3-4-15-9(7)5-6/h1-2,5,8H,3-4,14H2/t8-/m1/s1

• InChIKey:
• MMCIPVIZAJIRKM-MRVPVSSYSA-N

• (R)-7-(trifluoromethyl)chroman-4-amine, also known as (R)-7-(trifluoromethyl)chroman-4-amine, is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.191. The purity is usually 95%.

(2R,3S)-Dimethyl 2,3-dihydroxysuccinate

• CAS RN:
• 13171-64-7; 5057-96-5; 608-68-4

• Formula:
• C6H10O6

• InChI:
• InChI=1S/C6H10O6/c1-11-5(9)3(7)4(8)6(10)12-2/h3-4,7-8H,1-2H3/t3-,4+

• InChIKey:
• PVRATXCXJDHJJN-ZXZARUISSA-N

• (2R,3S)-Dimethyl 2,3-dihydroxysuccinate is a useful research compound. Its molecular formula is C6H10O6 and its molecular weight is 178.14. The purity is usually 95%.